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Compound of Interest

Compound Name: Piperazine sulfate

Cat. No.: B3028988

In-Depth Technical Guide: Piperazine Sulfate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties,
mechanism of action, and experimental evaluation of piperazine sulfate, a compound of
significant interest in pharmaceutical and veterinary sciences.

Core Properties of Piperazine Sulfate

Piperazine sulfate is the salt formed from piperazine and sulfuric acid. Its fundamental
chemical and physical properties are summarized below.

Data Presentation

Property Value Source(s)
Chemical Formula CaH12N204S [1][2]13]
CaH10N2:H2504 [4][5]

Molecular Weight 184.22 g/mol [1][5]

White to almost white
Appearance ) [4]
crystalline powder

Synonyms Piperazine sulphate [1]
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Mechanism of Action: Anthelmintic Activity

Piperazine and its salts are primarily utilized for their anthelmintic properties, particularly
against ascarids (roundworms) and pinworms.[6] The mechanism of action targets the
neuromuscular system of these parasites.

Piperazine acts as a gamma-aminobutyric acid (GABA) receptor agonist.[3][7][8] By binding to
GABA receptors on the muscle cells of nematodes, it mimics the action of the inhibitory
neurotransmitter GABA.[7] This leads to hyperpolarization of the nerve endings and muscle cell
membranes, reducing their excitability.[7] The resulting effect is a flaccid paralysis of the worm.
[7][8] Once paralyzed, the worms are unable to maintain their position in the host's
gastrointestinal tract and are expelled live from the body by normal peristaltic action.[7][8]

Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Ontario, CA 91761, United States
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